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Essential Safety and Logistical Information for
Handling Voxelotor-d7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Voxelotor-d7

Cat. No.: B12374349

Important Notice: In September 2024, Pfizer announced the voluntary withdrawal of all lots of
OXBRYTA® (voxelotor) from worldwide markets. This decision was based on clinical data
indicating that the overall benefit no longer outweighs the risk, citing an imbalance in vaso-
occlusive crises and fatal events.[1] Researchers handling Voxelotor-d7 should be aware of
this critical safety update regarding the parent compound.

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Voxelotor-d7 in a laboratory setting.
As Voxelotor-d7 is a deuterated form of Voxelotor, the safety precautions for the parent
compound should be strictly followed.

Hazard Identification and Personal Protective Equipment

Voxelotor is classified as a hazardous substance.[2] Adherence to proper personal protective
equipment (PPE) protocols is mandatory to ensure personal safety and prevent exposure.
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Hazard Classification

GHS Pictogram

Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category
4)

Gloves: Chemical-resistant

gloves (e.g., nitrile).

Acute Toxicity, Dermal

(Category 4)

Lab Coat/Gown: To protect

skin and clothing.

Acute Toxicity, Inhalation

(Category 4)

Eye/Face Protection: Safety
glasses with side shields or
goggles. A face shield may be

required for splash hazards.

Skin Corrosion/Irritation

(Category 2)

Respiratory Protection: Use
only in a well-ventilated area. If
dust or aerosols are
generated, use a NIOSH-
approved respirator (e.g.,
N95).[3]

Serious Eye Damage/Irritation
(Category 2A)

Specific Target Organ Toxicity,
Single Exposure (Category 3,

Respiratory tract irritation)

Data sourced from Voxelotor Safety Data Sheet.[2]

Operational Plan: Handling and Storage

Strict adherence to the following procedures is crucial for the safe handling of Voxelotor-d7.

Engineering Controls

» Ventilation: Always handle Voxelotor-d7 in a well-ventilated area. Use of a chemical fume

hood or other appropriate exhaust ventilation is strongly recommended to avoid inhalation of

dust or fumes.[2]
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o Safety Stations: Ensure that an accessible safety shower and eyewash station are located in
the immediate vicinity of the handling area.

Procedural Guidance

o Preparation: Before handling, read and understand the Safety Data Sheet (SDS) for
Voxelotor. Ensure all necessary PPE is available and in good condition.

e Donning PPE: Put on a lab coat, chemical-resistant gloves, and safety glasses or goggles.

e Handling: Avoid all direct contact with the compound. Do not breathe dust, fumes, gas, mist,
vapors, or spray. Prevent the formation of dust and aerosols.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory
area where the compound is being used.

o Storage: Store the compound in a tightly closed container in a well-ventilated, secure
location. For long-term storage, consult the Certificate of Analysis for specific temperature
recommendations, which may include storage at -20°C or -80°C in solvent.

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Move the victim to fresh air immediately. If
Inhalation breathing is difficult, provide respiratory support.

Seek immediate medical attention.

Remove contaminated clothing. Wash the
Skin Contact affected area with plenty of soap and water.

Seek medical attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Wash out the mouth

) with water. Never give anything by mouth to an
Ingestion , . . .

unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste containing Voxelotor-d7 must be treated as hazardous waste.

o Containment: Collect all waste material, including empty containers, contaminated PPE, and
cleaning materials, in a designated, labeled, and sealed hazardous waste container.

o Disposal: Dispose of the contents and the container in accordance with all local, state, and
federal regulations for hazardous chemical waste. Do not allow the product to enter drains or
water courses.

Voxelotor-d7 Handling Workflow
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Caption: Logical workflow for the safe handling and disposal of Voxelotor-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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